Cas no 39102-58-4 (1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-)

1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl- structure
39102-58-4 structure
Product Name:1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-
CAS No:39102-58-4
MF:C9H14N4O5
MW:258.231261730194
CID:318860
PubChem ID:289019
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,3-amino-1-b-D-ribofuranosyl-
    • 3-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrazole-4-carboxamide
    • 3-amino-1-pentofuranosyl-1h-pyrazole-4-carboxamide
    • AC1L6ARY
    • AC1Q5D3C
    • AR-1F1697
    • NSC150413
    • DTXSID50302349
    • 39102-58-4
    • NSC-150413
    • Inchi: 1S/C9H14N4O5/c10-7-3(8(11)17)1-13(12-7)9-6(16)5(15)4(2-14)18-9/h1,4-6,9,14-16H,2H2,(H2,10,12)(H2,11,17)
    • InChI Key: NYDTYQKZNSHVCA-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=C(C(N)=O)C(N)=N1)O)O

Computed Properties

  • Exact Mass: 258.09652
  • Monoisotopic Mass: 258.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Density: 2.06
  • Boiling Point: 650.8°C at 760 mmHg
  • Flash Point: 347.4°C
  • Refractive Index: 1.821
  • PSA: 156.85
  • LogP: -1.54280
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